Cas no 1049455-01-7 (1-(adamantane-1-carbonyl)-4-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine)

• Product Name: 1-(adamantane-1-carbonyl)-4-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine
• CAS No: 1049455-01-7
• MF: C₂₃H₂₉ClN₆O
• MW: 440.968963384628
• CID: 6239293
• PubChem ID: 30857796
• Update Time: 2025-05-22

1-(adamantane-1-carbonyl)-4-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(adamantane-1-carbonyl)-4-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine
• 1-adamantyl-[4-[[1-(4-chlorophenyl)tetrazol-5-yl]methyl]piperazin-1-yl]methanone
• F5250-0187
• AKOS024502701
• (3r,5r,7r)-adamantan-1-yl(4-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)methanone
• 1049455-01-7
• VU0638821-1

• Inchi： 1S/C23H29ClN6O/c24-19-1-3-20(4-2-19)30-21(25-26-27-30)15-28-5-7-29(8-6-28)22(31)23-12-16-9-17(13-23)11-18(10-16)14-23/h1-4,16-18H,5-15H2
• InChI Key： QPSZZHGWJIXYJB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(CN2CCN(CC2)C(C23CC4CC(CC(C4)C2)C3)=O)=NN=N1

Computed Properties

• Exact Mass: 440.2091373g/mol
• Monoisotopic Mass: 440.2091373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 1-(adamantane-1-carbonyl)-4-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine

Comprehensive Analysis of 1-(Adamantane-1-carbonyl)-4-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine (CAS No. 1049455-01-7)

The compound 1-(adamantane-1-carbonyl)-4-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine (CAS No. 1049455-01-7) is a structurally complex molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique combination of an adamantane moiety, a tetrazole ring, and a piperazine backbone makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a bioactive scaffold due to its ability to interact with multiple biological targets.

One of the most intriguing aspects of this compound is its adamantane-derived structure. Adamantane is known for its rigid, cage-like geometry, which enhances the stability and bioavailability of molecules incorporating it. This feature is particularly valuable in the design of central nervous system (CNS) drugs, where metabolic stability is crucial. The presence of the 4-chlorophenyl-tetrazole group further adds to its versatility, as tetrazoles are often used as bioisosteres for carboxylic acids, improving pharmacokinetic properties.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like 1-(adamantane-1-carbonyl)-4-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine. Searches for "tetrazole derivatives in drug design" and "adamantane-based pharmaceuticals" have surged, reflecting the demand for innovative therapeutic agents. This compound's potential as a multi-target ligand aligns with current trends in polypharmacology, where molecules are designed to modulate several pathways simultaneously.

The synthesis of CAS No. 1049455-01-7 involves sophisticated organic chemistry techniques, including amide coupling and N-alkylation reactions. Its piperazine core is a common motif in many FDA-approved drugs, underscoring its pharmacological relevance. Researchers are particularly interested in its structure-activity relationship (SAR), as minor modifications to its framework could yield derivatives with enhanced efficacy or reduced side effects.

From a drug delivery perspective, the compound's lipophilic adamantane component may facilitate blood-brain barrier (BBB) penetration, making it a candidate for treating neurological disorders. This aligns with trending topics like "BBB-penetrating drugs" and "CNS drug development," which are highly searched in academic and industry circles. Additionally, its chlorophenyl-tetrazole moiety could contribute to antimicrobial or anti-inflammatory properties, though further studies are needed to confirm these effects.

In summary, 1-(adamantane-1-carbonyl)-4-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine represents a fascinating intersection of medicinal chemistry and molecular design. Its structural features and potential applications make it a subject of ongoing research, particularly in the context of next-generation therapeutics. As the scientific community continues to explore its capabilities, this compound may emerge as a key player in addressing unmet medical needs.